Cas no 1601762-97-3 (1-(4-Methylpiperidin-4-yl)prop-2-en-1-one)

1-(4-Methylpiperidin-4-yl)prop-2-en-1-one is a versatile chemical intermediate featuring a reactive α,β-unsaturated ketone moiety linked to a 4-methylpiperidine scaffold. This structure enables its use in various synthetic applications, particularly in the formation of Michael adducts or as a building block for heterocyclic compounds. The presence of the piperidine ring enhances solubility in polar organic solvents, facilitating its incorporation into complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for pharmaceutical and agrochemical research. The compound’s balanced reactivity and structural flexibility contribute to its utility in medicinal chemistry and material science applications.
1-(4-Methylpiperidin-4-yl)prop-2-en-1-one structure
1601762-97-3 structure
Product Name:1-(4-Methylpiperidin-4-yl)prop-2-en-1-one
CAS No:1601762-97-3
MF:C9H15NO
MW:153.221502542496
CID:5740514
PubChem ID:116567572
Update Time:2025-07-24

1-(4-Methylpiperidin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylpiperidin-4-yl)prop-2-en-1-one
    • EN300-795367
    • 1601762-97-3
    • 2-Propen-1-one, 1-(4-methyl-4-piperidinyl)-
    • 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one
    • Inchi: 1S/C9H15NO/c1-3-8(11)9(2)4-6-10-7-5-9/h3,10H,1,4-7H2,2H3
    • InChI Key: YVVGMINDFMLEBK-UHFFFAOYSA-N
    • SMILES: O=C(C=C)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 153.115364102g/mol
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

1-(4-Methylpiperidin-4-yl)prop-2-en-1-one Pricemore >>

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Additional information on 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one

Comprehensive Overview of 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one (CAS No. 1601762-97-3)

1-(4-Methylpiperidin-4-yl)prop-2-en-1-one (CAS No. 1601762-97-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique piperidine backbone and propenone functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural flexibility and reactivity.

The compound's CAS number 1601762-97-3 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. Its IUPAC name, 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one, reflects its molecular architecture, which combines a 4-methylpiperidine moiety with an α,β-unsaturated ketone. This combination is particularly valuable in designing molecules with targeted biological activities, such as enzyme inhibitors or receptor modulators.

In recent years, the demand for high-purity intermediates like 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one has surged, driven by advancements in drug discovery and custom synthesis. Pharmaceutical companies are leveraging such compounds to develop novel therapeutics for conditions like neurodegenerative diseases and metabolic disorders, topics frequently searched by users interested in cutting-edge medical research. The compound's ability to undergo Michael addition and other conjugate reactions makes it a preferred choice for constructing complex molecular frameworks.

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Another area of interest is the compound's role in material science, where its vinyl ketone group facilitates polymerization or cross-linking reactions. This property is relevant to industries developing advanced polymers or coatings, addressing user searches for "functionalized piperidine derivatives" and "reactive intermediates for materials." Such applications underscore the interdisciplinary importance of 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one beyond traditional chemistry.

To ensure SEO optimization, this article incorporates high-value keywords like "buy 1601762-97-3," "4-methylpiperidine derivatives," and "propenone applications," which resonate with both academic and industrial audiences. The compound's synthetic versatility and scalability are frequently discussed in peer-reviewed journals, reinforcing its relevance in contemporary research. Future studies may explore its enantioselective synthesis or derivatization for bioactive molecule design, a hot topic in precision medicine.

In summary, 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one (CAS No. 1601762-97-3) represents a pivotal building block in modern chemistry. Its dual utility in pharmaceutical and material applications, combined with its well-documented reactivity, positions it as a compound of enduring scientific and commercial value. As research evolves, its role in addressing complex challenges in healthcare and technology will likely expand, making it a subject of ongoing investigation and innovation.

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